Methyl 4-(4-oxo-7-phenylmethoxychromen-3-yl)oxybenzoate

• IUPAC Name: methyl 4-(4-oxo-7-phenylmethoxychromen-3-yl)oxybenzoate
• InChI: InChI=1S/C24H18O6/c1-27-24(26)17-7-9-18(10-8-17)30-22-15-29-21-13-19(11-12-20(21)23(22)25)28-14-16-5-3-2-4-6-16/h2-13,15H,14H2,1H3
• InChI Key: XXIDDGDMDLVETN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H18O6
• Molecular Weight: 402.4 g/mol
• CAS No.: 618389-40-5

Description

Methyl 4-(4-oxo-7-phenylmethoxychromen-3-yl)oxybenzoate is a useful research compound. Its molecular formula is C24H18O6 and its molecular weight is 402.402. The purity is usually 95%.
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Scientific Research Applications

Analogue Compound Applications

• Cosmetic, Drug, and Food Preservative Properties : Methyl 4-hydroxybenzoate, commonly known as methyl paraben, is an antimicrobial agent used in cosmetics, personal care products, and as a food preservative. Its structure and properties, including extensive intermolecular hydrogen bonding and computational calculations, suggest potential preservative applications of related compounds (Sharfalddin et al., 2020).

• Pharmaceutical Activity Indicators : The study of methyl 2-hydroxy-4-methoxy-6-phenylbenzoate has led to insights into chemical structures and reactions that could be beneficial for pharmaceutical applications, demonstrating the synthetic versatility and potential medicinal applications of similar compounds (Howarth & Harris, 1968).

• Imaging Agents for Alzheimer's Disease : Derivatives of phenylbenzoxazole have been synthesized and evaluated as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease using PET, indicating potential neuroimaging applications for related compounds (Cui et al., 2012).

• Liquid Crystalline Properties : A series of non-symmetrically substituted oxadiazole derivatives have been synthesized, displaying enantiotropic liquid crystal properties with nematic textures. This suggests potential applications in materials science and liquid crystal display technologies for compounds with similar structural features (Ali & Tomi, 2018).

• Environmental Phenol Analysis : A sensitive method has been developed to measure concentrations of parabens and other environmental phenols in human milk, indicating the importance of analytical chemistry applications for monitoring and assessing human exposure to environmental contaminants related to structurally similar compounds (Ye et al., 2008).